3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C24H30N4O3S2
• Molecular Weight: 486.7 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[9-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H30N4O3S2/c1-15(2)31-13-7-11-25-20-18(22(29)27-12-6-8-16(3)21(27)26-20)14-19-23(30)28(24(32)33-19)17-9-4-5-10-17/h6,8,12,14-15,17,25H,4-5,7,9-11,13H2,1-3H3/b19-14-
• InChI Key: ZQQYUJCIRNAMOJ-RGEXLXHISA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C4CCCC4)NCCCOC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C4CCCC4)NCCCOC(C)C

Description

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural elements include:

• A Z-configuration at the methylidene bridge connecting the pyrido-pyrimidinone and thiazolidinone rings.
• A 3-cyclopentyl substituent on the thiazolidinone ring, contributing to steric bulk and lipophilicity.
• A 9-methyl group on the pyrido-pyrimidinone core and a 3-(propan-2-yloxy)propylamino side chain, modulating solubility and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one typically involves multi-step reactions starting from readily available precursorsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions for large-scale reactions, ensuring the availability of high-purity starting materials, and implementing efficient purification techniques to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while substitution reactions can introduce new substituents into the molecule .

Scientific Research Applications

3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with the target molecule but differ in substituents, leading to variations in physicochemical and biological properties:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Bioactivity/Notes
Target Compound	3-cyclopentyl, 9-methyl, 3-(propan-2-yloxy)propylamino	554.67 (calc.)	Enhanced lipophilicity due to cyclopentyl; moderate solubility from isopropoxy.
3-[(Z)-(3-(4-Methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-methoxypropyl)amino]-9-methyl-...	4-Methylbenzyl, 3-methoxypropylamino	560.65	Higher aromaticity from benzyl group; increased metabolic stability .
3-[(Z)-(3-Cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxyethyl)amino]-9-methyl-...	Cyclohexyl, 2-hydroxyethylamino	541.62	Improved solubility from hydroxyethyl; reduced steric hindrance vs. cyclopentyl.
3-[(Z)-(3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(1-phenylethyl)amino]-9-methyl-...	2-Methoxyethyl, 1-phenylethylamino	575.70	Enhanced CNS penetration potential due to phenylethyl group .

Key Observations from Comparative Studies

Substituent Impact on Solubility: The 3-(propan-2-yloxy)propylamino group in the target compound provides intermediate solubility compared to the 2-hydroxyethylamino (higher solubility) and 1-phenylethylamino (lower solubility) groups . Cycloalkyl substituents (cyclopentyl vs. cyclohexyl) influence lipophilicity, with cyclopentyl offering a balance between steric bulk and metabolic stability .

Electronic Effects: 2-Thioxo groups in the thiazolidinone ring enhance electron-withdrawing properties, affecting redox behavior in electrochemical studies (e.g., similar compounds showed distinct reduction potentials in cyclic voltammetry) . NMR studies of analogous compounds reveal that substituents in regions analogous to the pyrido-pyrimidinone core (e.g., 9-methyl) induce minimal chemical shift changes, suggesting conserved electronic environments in the aromatic system .

Synthetic Accessibility: The target compound’s synthesis likely parallels methods for related thiazolidinone-pyrido-pyrimidinones, which involve condensation of thiosemicarbazides with activated pyrimidinone intermediates under reflux conditions (e.g., ethanol/NaOAc) . Compared to derivatives with aryl substituents (e.g., 4-methylbenzyl), the cyclopentyl group may require specialized alkylation steps, increasing synthetic complexity .

Biological Activity Trends: Compounds with bulky alkyl/aryl groups (e.g., cyclopentyl, phenylethyl) exhibit improved binding to hydrophobic enzyme pockets, as seen in anti-inflammatory assays of similar thiazolidinone derivatives . The 3-(propan-2-yloxy)propylamino side chain may reduce cytotoxicity compared to unsubstituted alkylamino groups, as observed in ulcerogenicity studies .

Biological Activity

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with potential therapeutic applications. Its structure incorporates various pharmacologically relevant moieties, including thiazolidine and pyridopyrimidine frameworks, which may contribute to its biological activity. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic uses, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{30}N_{4}O_{4}S_{2}$ with a molecular weight of 526.7 g/mol. The IUPAC name reflects its complex structure, which includes multiple functional groups that may interact with biological targets.

Property	Value
Molecular Formula	$C_{23}H_{30}N_{4}O_{4}S_{2}$
Molecular Weight	526.7 g/mol
IUPAC Name	3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors involved in various cellular pathways. The thiazolidine moiety may facilitate binding to target proteins through hydrogen bonding or hydrophobic interactions, modulating their activity and leading to pharmacological effects.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : Interaction with receptors can lead to altered signaling pathways.
• Antioxidant Activity : Potentially scavenging free radicals and reducing oxidative stress.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of thiazolidine have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Case Study : A study evaluated the cytotoxic effects of related thiazolidine compounds on human cancer cell lines. Results indicated that these compounds significantly reduced cell viability at micromolar concentrations, suggesting a potential role in cancer therapy.

Antimicrobial Activity

The compound's structural components suggest potential antimicrobial properties. Research on related thiazolidine derivatives has shown effectiveness against multidrug-resistant bacterial strains.

Research Findings :

• A bioassay using the yeast Saccharomyces cerevisiae demonstrated that certain thiazolidine derivatives were lethal or inhibited growth effectively.

Antidiabetic Potential

Compounds similar to this one have been investigated for their ability to inhibit dipeptidyl peptidase IV (DPP-IV), an enzyme linked to glucose metabolism. In vivo studies suggest that DPP-IV inhibitors can improve glycemic control in diabetic models.

Case Study : In a preclinical study involving Zucker fa/fa rats, a related compound demonstrated significant reductions in glucose excursions post-glucose load while increasing plasma insulin levels without causing hypoglycemia.

Summary of Biological Activities

Activity Type	Findings
Anticancer	Induced apoptosis in cancer cell lines
Antimicrobial	Effective against multidrug-resistant strains
Antidiabetic	Inhibited DPP-IV; improved glycemic control